Ethyl 2-({2-[(benzylcarbamoyl)methyl]-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)propanoate

• IUPAC Name: ethyl 2-[2-[2-(benzylamino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate
• InChI: InChI=1S/C23H24N2O5/c1-3-29-23(28)16(2)30-20-11-7-10-19-18(20)12-13-25(22(19)27)15-21(26)24-14-17-8-5-4-6-9-17/h4-13,16H,3,14-15H2,1-2H3,(H,24,26)
• InChI Key: AKGMEKVYMYOZBT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)OC1=CC=CC2=C1C=CN(C2=O)CC(=O)NCC3=CC=CC=C3
• Molecular Formula: C23H24N2O5
• Molecular Weight: 408.4 g/mol
• CAS No.: 868224-73-1

Description

Ethyl 2-({2-[(benzylcarbamoyl)methyl]-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)propanoate is a useful research compound. Its molecular formula is C23H24N2O5 and its molecular weight is 408.454. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

Ethyl 2-({2-[(benzylcarbamoyl)methyl]-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)propanoate is involved in the synthesis of various complex organic compounds. For instance, it plays a role in the formation of benzoquinolylacetic and benzoquinolinecarboxylic acids derivatives through condensation reactions, as demonstrated in the synthesis of β-oxoacids esters leading to benzo[f]quinoline derivatives (Gusak & Kozlov, 2007). Similarly, it contributes to the synthesis of antimicrobial quinazolines, showcasing its utility in medicinal chemistry (Desai, Shihora, & Moradia, 2007).

Involvement in Chemical Reactions

This compound is also crucial in specific chemical reactions. For instance, its reaction with S-methylisothiosemicarbazide hydroiodide leads to the formation of various compounds like 3-methylsulfanyl-1,2,4-triazin-5(2H)-ones and 1,2,4-triazine-3,5(2H,4H)-diones (Vetyugova et al., 2018). This illustrates its versatility in organic synthesis, contributing to the creation of heterocyclic compounds.

Formation of Complexes with Metal Ions

This compound is involved in the formation of complexes with metal ions like copper(II) and cobalt(II). The structures of these complexes have been determined through spectroscopy and elemental analysis, indicating its potential application in coordination chemistry (Maksimov et al., 2020).

Central Nervous System Activity

It has been used to synthesize compounds that exhibit central nervous system activity. These derivatives generally lead to loss of motor control in experimental models, indicating a potential for further exploration in neurological studies (Hung, Janowski, & Prager, 1985).

Mechanism of Action

Target of Action

The primary target of Ethyl 2-({2-[(benzylcarbamoyl)methyl]-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)propanoate is the Steroidogenic Factor 1 (SF-1) . SF-1 is a nuclear receptor that regulates many genes involved in sexual development and reproduction, and in the production of steroid hormones .

Mode of Action

This compound interacts with SF-1 by binding to it, which leads to a change in the activation state of SF-1 . This interaction is monitored via co-transfection of CHO-K1 cells with a plasmid encoding a Gal4-SF-1 chimerical transcription factor .

Biochemical Pathways

The binding of this compound to SF-1 affects the transcriptional activity of SF-1, thereby influencing the expression of genes regulated by this nuclear receptor

Result of Action

The molecular and cellular effects of the action of this compound are largely dependent on its interaction with SF-1 . By influencing the activation state of SF-1, this compound can potentially affect the expression of numerous genes involved in sexual development, reproduction, and steroid hormone production .